1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one
Overview
Description
“1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one” is a chemical compound with the CAS Number: 1423117-17-2 . It has a molecular weight of 170.25 .
Molecular Structure Analysis
The InChI code for “1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one” is 1S/C9H18N2O/c1-3-8-6-11 (7 (2)12)5-4-9 (8)10/h8-9H,3-6,10H2,1-2H3 . This code provides a specific string of characters that represents the molecular structure of the compound.Physical And Chemical Properties Analysis
The physical form of “1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one” is a powder . The storage temperature is 4 .Scientific Research Applications
Crystal Structure Analysis
Research by Raghuvarman et al. (2014) on the crystal structures of certain piperidinyl derivatives provides insights into the conformational differences between compounds with varying alkyl side chains. This type of study is crucial for understanding the molecular geometry and potential applications in materials science and molecular engineering (Raghuvarman, Sivakumar, Thanikachalam, & Aravindhan, 2014).
Polymer Chemistry
Ferruti et al. (2000) explored the synthesis and biological properties of poly(amido-amine)s (PAAs), demonstrating the relationship between the physicochemical properties of PAAs and their biological activity. This research highlights the potential of using derivatives like "1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one" in designing biocompatible polymers with specific functionalities (Ferruti, Manzoni, Richardson, Duncan, Pattrick, Mendichi, & Casolaro, 2000).
Ligand Synthesis for Metal Complexes
Zong, Zhou, and Thummel (2008) focused on synthesizing bi- and tridentate ligands containing the 4-carboxy-1,8-naphthyrid-2-yl moiety for metal complexes. This research could provide a foundation for using "1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one" in creating complex ligands for catalysis, photophysics, or medicinal chemistry applications (Zong, Zhou, & Thummel, 2008).
Organic Synthesis Methodologies
Li and Zhang (2009) developed an efficient alcohol oxidation system that is environmentally benign and utilizes recyclable hypervalent iodine(III) reagents. Studies like this one are vital for advancing green chemistry practices and could potentially involve the use of compounds like "1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one" in sustainable chemical synthesis processes (Li & Zhang, 2009).
Safety and Hazards
properties
IUPAC Name |
1-(4-amino-3-ethylpiperidin-1-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c1-3-8-6-11(7(2)12)5-4-9(8)10/h8-9H,3-6,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MADRMDMNNOMONO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC1N)C(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Amino-3-ethylpiperidin-1-yl)ethan-1-one | |
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